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Physicochemical Properties of Acid Brown 434

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Acid Brown 434

CAS No.: 126851-40-9

Cat. No.: S955100

The table below summarizes the key quantitative data available for Acid Brown 434 from the search results.

Property Value Conditions
Water Solubility [1] [2] 53.8 g/L at 22°C
LogP (Partition Coefficient) [1] [2] -2.2 at 22°C
Density [1] [2] 1.89 at 20°C

¢ Flammability: According to one source, Acid Brown 434 is classified as non-flammable [1].

Important Limitations of the Available Data

The information found has significant gaps for a technical guide:

¢ Missing Structural Information: The molecular formula (MF), molecular weight (MW), and structural
diagram are not listed in the search results [1] [2] [3]. This is a critical piece of information for
understanding the dye's properties and is essential for the visualizations you requested.

¢ Lack of Experimental Detail: The provided properties are simple data points without any description
of the experimental methods (e.g., measurement standards, instrumentation, calibration procedures)

used to determine them.
¢ No Pharmacological Data: The search results contain no information related to drug development,

such as toxicity, biological activity, or signaling pathways.
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Proposed Workflow for Characterization

Without a known structure, creating a detailed diagram is challenging. However, the diagram below outlines

a general workflow you could follow to characterize Acid Brown 434 once more data is acquired.
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A proposed high-level workflow for the comprehensive characterization of Acid Brown 434, moving from

structural elucidation to final guide development.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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